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In the landscape of modern biopharmaceutical research, the ability to precisely link different molecular entities is paramount. Amino-PEG4-CH2CO2|
drug development and diagnostics.[1][2] Its structure is elegant in its simplicity and powerful in its application: a terminal primary amine (-NH2) and a
(PEG4) spacer.[3][4]

This guide provides an in-depth, field-proven perspective on leveraging Amino-PEG4-CH2CO2H. We will move beyond simple protocols to explore tl
innovate with it. The inherent properties of the PEG4 spacer—enhancing aqueous solubility, reducing aggregation, and improving the pharmacokineti
applications are diverse, ranging from the construction of sophisticated Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PRO

Core Principles: The Chemistry of Covalent Linkage

The utility of Amino-PEG4-CH2CO2H is rooted in the orthogonal reactivity of its two terminal functional groups. This allows for a controlled, stepwise
followed by the coupling of the other end to a second molecule.

The Amine Terminus (-NH2)

The primary amine is a potent nucleophile, readily reacting with several functional groups.[9][10] Its most common application is coupling with:
» Activated Esters (e.g., N-hydroxysuccinimide Esters - NHS): This is a highly efficient and widely used reaction that forms a stable, irreversible amic
« Carboxylic Acids: Direct coupling with a carboxyl group can be achieved using carbodiimide chemistry (e.g., EDC), which is detailed in the next sec

« Carbonyls (Aldehydes and Ketones): Through reductive amination, the amine can form a stable secondary amine linkage.[3]

The Carboxylic Acid Terminus (-COOH)

The carboxylic acid is typically the electrophilic partner in the reaction, requiring activation to become susceptible to nucleophilic attack by a primary &
the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS).[13]

This is a two-step mechanism that is critical for efficient conjugation[13]:
« Activation: EDC reacts with the carboxylic acid to form a highly reactive but unstable O-acylisourea intermediate. This intermediate is prone to hydr

« Stabilization and Coupling: NHS is added to react with the O-acylisourea intermediate, converting it into a more stable, amine-reactive NHS ester.
form a robust amide bond.[11][13]

The entire process is a "zero-length" crosslinking reaction, meaning no additional atoms from the coupling agents are incorporated into the final prodt
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Key Research Applications & Experimental Protocols

The versatility of Amino-PEG4-CH2CO2H makes it a valuable component in several cutting-edge research areas.

Antibody-Drug Conjugates (ADCs)

In ADC development, the linker is a critical component connecting a potent cytotoxic payload to a monoclonal antibody (mAb).[1] The PEG4 spacer h
sterically hinder the antibody's binding to its target antigen.[14]

This protocol describes the conjugation of a payload containing a primary amine to a mAb via the linker's carboxylic acid.
Step 1: Activation of Amino-PEG4-CH2CO2H

* Reagent Preparation: Equilibrate Amino-PEG4-CH2CO2H, EDC, and NHS to room temperature. Prepare fresh stock solutions of EDC (e.g., 10 m
(DMSO).[13] Prepare a solution of the linker in an "Activation Buffer" (e.g., 0.1 M MES, pH 5.5).[15]

« Activation: In a microcentrifuge tube, combine the linker solution with EDC and NHS. A typical starting molar ratio is 1:1.2:1.5 (Linker:EDC:NHS).[1!
« Incubation: Incubate the reaction for 15-30 minutes at room temperature to form the NHS ester-activated linker.[13]

Step 2: Conjugation to Monoclonal Antibody (mAb)

« Antibody Preparation: Ensure the mAb is in an amine-free "Coupling Buffer" (e.g., Phosphate-Buffered Saline, PBS) at a pH of 7.2-7.4. The concer

« Conjugation: Add the activated linker solution from Step 1 to the mAb solution. The molar ratio of linker to mAb will determine the final drug-to-antit
of the linker.[15]

« Incubation: Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle end-over-end mixing.[13]

* Quenching: Add a "Quenching Buffer" (e.g., 1 M Tris-HCI, pH 8.0) to a final concentration of 20-50 mM to quench any unreacted NHS esters.[13] Ir
« Purification: Remove excess linker and other reagents to purify the linker-modified mAb. This is typically achieved using a desalting column or dialy
Step 3: Payload Conjugation

+ Reaction: The purified linker-mAb from Step 2 now has a terminal amine. If the payload has an NHS-ester, it can be directly added to the linker-mA

 Final Purification: Purify the final ADC conjugate using size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC) to r
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General workflow for synthesizing an Antibody-Drug Conju

Proteolysis Targeting Chimeras (PROTACS)

PROTACS are bifunctional molecules that induce the degradation of a target protein.[7] They consist of a ligand for the target protein and a ligand for
flexibility, and hydrophilicity are critical for optimizing the formation of the ternary complex (Target Protein-PROTAC-E3 Ligase), which is essential for
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Mechanism of PROTAC-mediated protein degrada

Peptide and Protein Modification (PEGylation)

PEGylation of therapeutic peptides or proteins can dramatically improve their clinical potential by enhancing solubility, extending circulation half-life, a
chain to a peptide, for example, by reacting its activated carboxyl group with the peptide's N-terminal amine or a lysine residue.

Experimental Designh and Optimization

Transitioning from a protocol to a robust, reproducible experiment requires careful optimization. The success of a conjugation reaction hinges on seve

Parameter

Recommended Range

Molar Ratio (Linker:Molecule) 5:1to 50:1
Molar Ratio (Linker:EDC:NHS) 1:12:15
Activation pH 45-6.0
Conjugation pH 7.2-85

Reaction Time & Temperature

2-4 hours at RT or Overnight at 4°C

Quenching Agent

Tris, Hydroxylamine, Glycine
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Characterization of Conjugates: Validating Success

Successful conjugation must be confirmed analytically. A multi-pronged approach is essential to verify the identity, purity, and stability of the final prod

Size-Exclusion Chromatography (SEC-HPLC): This is the primary method to assess purity and detect aggregation.[23] A successful conjugation wi
an increase in hydrodynamic radius. The absence of aggregation is critical for biological function and safety.

Mass Spectrometry (LC-MS): This is the definitive technique to confirm the identity of the conjugate.[24] ESI-MS analysis will show a mass shift col
distribution of different drug-to-antibody ratio species.

Hydrophobic Interaction Chromatography (HIC): Particularly useful for ADCs, HIC can separate species based on the number of conjugated linkers

SDS-PAGE: A simple gel electrophoresis analysis can provide a quick visual confirmation of conjugation. The PEGylated protein will migrate more

Troubleshooting Common Challenges

Problem Potential Cause(s)

. . ) - Inactive reagents (hydrolyzed EDC/NHS)- Incorrect buffer pH- Insufficient mi
Low Conjugation Yield . . o .
excess of linker- Competing nucleophiles in buffer (e.g., Tris)

. . - High protein concentration- Sub-optimal buffer conditions (pH, ionic strength
Protein Aggregation .
Hydrophobic nature of payload (for ADCs)

Difficulty in Purification - Large excess of unreacted linker/payload- Aggregation of the conjugate

Handling and Storage

To ensure maximum reactivity and longevity, Amino-PEG4-CH2CO2H should be handled with care.

Storage: Store the solid reagent desiccated at -20°C.[2][3] For short-term storage (days to weeks), 0-4°C is acceptable.[2]

Handling: Before opening, allow the vial to equilibrate to room temperature to prevent moisture condensation. For preparing stock solutions, use ar

Conclusion

Amino-PEG4-CH2CO2H is a powerful and versatile tool in the arsenal of researchers and drug developers. Its well-defined structure, discrete PEG |

bioconjugates. By understanding the underlying chemical principles, carefully optimizing reaction parameters, and employing rigorous analytical char:

diagnostic innovation.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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